Cas no 2679928-52-8 ((2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic acid)

• Product Name: (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic acid
• CAS No: 2679928-52-8
• MF: C₁₄H₁₆FNO₆
• MW: 313.278347969055
• CID: 5631288
• PubChem ID: 165924242
• Update Time: 2025-06-07

(2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679928-52-8
• (2S,4R)-2-{[(benzyloxy)carbonyl]amino}-4-fluoro-5-methoxy-5-oxopentanoic acid
• EN300-28292589
• (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic acid

• Inchi： 1S/C14H16FNO6/c1-21-13(19)10(15)7-11(12(17)18)16-14(20)22-8-9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3,(H,16,20)(H,17,18)/t10-,11+/m1/s1
• InChI Key： OIYDAYUIFDDNKN-MNOVXSKESA-N
• SMILES： F[C@@H](C(=O)OC)C[C@@H](C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 313.09616539g/mol
• Monoisotopic Mass: 313.09616539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 102Ų

Additional information on (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic acid

Introduction to (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic Acid (CAS No. 2679928-52-8)

The compound (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic acid, identified by its CAS number 2679928-52-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a subject of considerable interest among chemists and biologists specializing in drug discovery.

At the core of its molecular structure lies a chiral center, specifically at the (2S) configuration, which is critical for its biological interactions. The presence of a fluoro substituent at the (4R) position introduces unique electronic properties that can influence both its metabolic stability and binding affinity to biological targets. The carboxylic acid group at the 5-position, combined with the methoxy group, further enhances its potential as a building block for more complex pharmacophores.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as solubility and metabolic clearance. The fluorine atom in this compound not only contributes to its lipophilicity but also plays a role in reducing enzymatic degradation, thereby potentially increasing the half-life of any drug derivative it might form. This characteristic makes it particularly valuable for designing drugs that require prolonged activity in the body.

The benzyloxy carbonyl group at the 2-position serves as an amide protecting group, which is commonly used in synthetic chemistry to safeguard reactive amine functionalities during multi-step synthesis. Once the protecting group is removed, the underlying amine can be utilized for further derivatization, allowing for the creation of diverse analogs. This modular approach is essential in medicinal chemistry, where subtle structural modifications can lead to significant changes in biological activity.

The oxopropyl side chain at the 5-position introduces both a carbonyl group and an oxygen atom, which can participate in hydrogen bonding interactions with biological targets. Such interactions are crucial for establishing high-affinity binding between a drug molecule and its receptor. Additionally, the methoxy group at the same position adds another layer of functional diversity, enabling further chemical manipulation while maintaining overall structural integrity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations, scientists can identify potential binding pockets on target proteins and optimize the structure of (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic acid for improved efficacy. These computational tools have become indispensable in modern drug discovery pipelines, allowing for rapid screening of large libraries of compounds.

In vitro studies have begun to explore the pharmacological profile of this compound and its derivatives. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The combination of fluoro and chiral centers provides a unique scaffold that could disrupt these pathways without causing off-target effects. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct complex molecules with precise stereochemical control has opened up new avenues for drug development. Techniques such as asymmetric hydrogenation and Sharpless epoxidation have been particularly useful in establishing the desired stereochemistry at key positions within the molecule.

The role of fluorine in modulating pharmacokinetic properties cannot be overstated. Fluorinated drugs often exhibit improved bioavailability and resistance to metabolic degradation compared to their non-fluorinated counterparts. This has led to numerous successful drugs on the market that incorporate fluorine atoms into their structures. The presence of fluorine in this compound suggests that it may share some of these advantageous properties, making it a promising candidate for further investigation.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them more effectively. The field of medicinal chemistry is at an exciting juncture where interdisciplinary approaches are yielding novel insights into disease mechanisms and therapeutic strategies. Compounds like (2S,4R)-2-{(benzyloxy)carbonylamino}-4-fluoro-5-methoxy-5-oxopentanoic acid exemplify this synergy between chemistry and biology.

In conclusion, this compound represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activity. Its chiral centers, fluoro substituent, and functional groups collectively contribute to its promise as a lead compound or building block for future therapeutics. With continued investigation into its properties and applications, it may play a pivotal role in addressing unmet medical needs.